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Compound of Interest

Compound Name: Radium

Cat. No.: B1233403

For Immediate Implementation by Laboratory Personnel

This guide provides essential safety and logistical information for researchers, scientists, and
drug development professionals working with Radium-226 (Ra-226). Adherence to these
protocols is critical for ensuring personnel safety and regulatory compliance. Radium-226
presents both internal and external radiation hazards due to its alpha particle emission and the
gamma radiation from its decay products.

Core Personal Protective Equipment (PPE) and
Safety Protocols

When handling any open radioactive source like Radium-226, a specific set of personal
protective equipment is mandatory. This equipment is designed to prevent surface
contamination and minimize exposure.

Required PPE:

o Disposable Gloves: Nitrile or latex gloves are suitable and should be changed frequently to
prevent the spread of contamination.[1]

e Full-Length Laboratory Coat: Must be worn closed with sleeves rolled down.[1] To protect
wrists from contamination, consider securing cuffs with tape or tucking them into long gloves.

[1]
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» Closed-Toe Shoes: Sandals or other open-toed footwear are strictly prohibited.[1]

o Safety Glasses: Essential for all procedures involving radioisotopes to protect against
potential splashes.[1]

In addition to standard PPE, all personnel handling Ra-226 must be properly trained in
radiation safety and listed as a radiation worker by the appropriate environmental health and
safety (EHS) department.[2]

Quantitative Data and Shielding Requirements

Proper shielding is crucial for minimizing external radiation exposure. The required shielding
varies based on the form and quantity of the radium.

Parameter Specification Source(s)

Half-Life 1600 years [2]

] o Alpha patrticles, low-energy
Primary Emissions o
gamma radiation

. . Minimum 5 cm of lead per 100
Shielding for Tubes/Applicators ] [2]
mg of radium

15cm of lead fora 0.5 g
Shielding for Radium Solutions  source, upto 30 cmfora2g [2]

source

Body and ring badges are
Dosimetry required for monitoring [2]

exposure.

A Geiger-Miiller (GM) tube with
Detection Equipment a pancake probe is necessary [2]

for detecting contamination.

Operational Plan for Handling Radium-226

A systematic approach to handling Radium-226 is essential to maintain safety and prevent
contamination. The following workflow outlines the key steps from preparation to disposal.
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Preparation

Verify Training and Authorization
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Don Required PPE

A

Prepare Shielded Work Area with Absorbent Paper

A4

Turn on and Check Survey Meter

Hanglling
\

Use Tongs and Forceps for Indirect Handling

Work within a HEPA-filtered Fume Hood for Liquids/Gases

Minimize Time and Maximize Distance from Source

Frequently Monitor Gloves and Work Area for Contamination

Post-Handling

Secure Radium Source in Shielded and Labeled Storage

Survey Yourself and Clothing for Contamination

Dispose of Contaminated PPE in Designated Radioactive Waste

Perform and Document a Final Work Area Survey

Waste Erisposal

Segregate Waste by Radionuclide and Form

Contact EHS for Pickup of Radioactive Waste

Click to download full resolution via product page

Workflow for Safe Handling of Radium-226.
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Detailed Methodologies

Work Area Preparation:

Designate a specific area for radium work.
Cover the work surface with plastic-backed absorbent paper to contain any spills.[2]

Ensure all necessary equipment, such as pipettors and centrifuges, are dedicated solely to
radioactive material work.[1]

Position appropriate lead shielding between yourself and the radium source.

Handling Unsealed Sources:

Always use tools like forceps or tongs for indirect handling of unshielded sources and
containers to avoid direct hand contact.[2]

For any procedures involving volatile materials, work must be conducted within a fume hood.

[1]
Never pipette radioactive materials by mouth.[1]

Food, beverages, and cosmetics are strictly prohibited in the laboratory where radium is
used.[3]

Storage:

Radium-226 must be stored in a dry, well-ventilated area approved by a radiation safety
officer.

Stock vials and sealed sources must be kept in a locked and secured container or storage
area when not in use.[1]

All storage locations and containers must be appropriately labeled with radiation warning
signs.

Disposal Plan
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Radioactive waste management is a critical component of laboratory safety.

e Segregation: Liquid radioactive waste should be segregated by radionuclide.[4] The first two
rinses of contaminated glassware should be disposed of as liquid radioactive waste.[4]

e Waste Containers: Use designated, shielded containers for radioactive waste. These
containers should be kept covered at all times.[1]

¢ Avoid Mixed Waste: Do not mix radioactive waste with chemical or biological waste unless
unavoidable.[2]

e Disposal: Contact your institution's Environmental Health & Safety (EHS) or Radiation Safety
Officer (RSO) for the disposal of all radioactive waste.[2] Do not dispose of radioactive
materials through standard waste streams.

Emergency Procedures: Spills and Personnel
Contamination

In the event of an accidental release or contamination, immediate and correct action is crucial.
Minor Spill (Low Volume, Low Activity):

» Notify: Inform all personnel in the immediate area.

o Contain: Cover the spill with absorbent paper.

o Clean: Wearing appropriate PPE, clean the area from the outside in with a suitable
decontamination solution.

e Survey: Use a survey meter to monitor the effectiveness of the decontamination.

» Dispose: Place all cleaning materials in a designated radioactive waste container.
Major Spill (High Volume, High Activity, or Airborne Material):

o Evacuate: Immediately evacuate all personnel from the room and close the door.

o Alert: Post a warning sign on the door to prevent entry.
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» Report: Notify the facility's Radiation Safety Officer or EHS immediately.[5]

 |solate: Prevent anyone from leaving the immediate area until they have been monitored and
cleared of contamination.[6]

Personnel Contamination:
e Immediate Action: Remove all contaminated clothing immediately.[5]

o Skin Contamination: Flush the affected skin with copious amounts of lukewarm water and a
mild soap.[5][6] Do not abrade the skin.[5]

o Wound Contamination: If the skin is broken, rinse the wound under running water and seek
immediate medical attention.[6][7]

 Inhalation/Ingestion: In case of suspected inhalation or ingestion, cover your mouth, move to
an area with clean air, and seek immediate medical attention.

e Reporting: Report all instances of personnel contamination to the RSO or EHS.

By adhering to these stringent protocols, researchers can effectively mitigate the risks
associated with Radium-226, ensuring a safe and secure laboratory environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1233403#personal-protective-equipment-for-
handling-radium]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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